Cas no 6322-56-1 (4’-Hydroxy-3’-nitroacetophenone, >95%)

• Product Name: 4’-Hydroxy-3’-nitroacetophenone, >95%
• CAS No: 6322-56-1
• MF: C₈H₇NO₄
• MW: 181.145482301712
• MDL: MFCD00017002
• CID: 46642
• PubChem ID: 87571324
• Update Time: 2025-11-01

4’-Hydroxy-3’-nitroacetophenone, >95% Chemical and Physical Properties

Names and Identifiers

• 4'-Hydroxy-3'-nitroacetophenone
• 1-(2-hydroxy-5-nitrophenyl)ethanone
• 1-(4-Hydroxy-3-nitrophenyl)-1-ethanone
• 1-(4-Hydroxy-3-nitrophenyl)ethanone
• 4-Acetyl-2-nitrophenol
• 4-Hydroxy-3-nitroacetophenone
• 4-Acetyl-2-nitro-phenol
• 3-Nitro-4-hydroxy acetophenone
• 3'-Nitro-4'-hydroxyacetophenone
• 1-(4-hydroxy-3-nitrophenyl)ethan-1-one
• 2-nitro-4-acetylphenol
• Ethanone, 1-(4-hydroxy-3-nitrophenyl)-
• MMNKVWGVSHRIJL-UHFFFAOYSA-N
• 1-(4-hydroxy-3-nitro-phenyl)ethanone
• 1-acetyl-4-hydroxy-3-nitrobenzene
• 1-[4-Hydroxy-3-nitrophenyl]ethanone
• NSC32113
• PubChem4261
• 4′-Hydroxy-3′-nitroacetophenone
• NS00035389
• 3-nitro-4-hydroxyacetophenone
• AKOS000446959
• 1-(4-hydroxy-3-nitrophenyl)ethanone;4-Acetyl-2-nitro-phenol
• 4'-Hydroxy-3'-nitroacetophenone, >95per cent
• DTXSID60212586
• AM20050378
• 4'-Hydroxy-3'-nitroacetophenone, >95%
• 4 inverted exclamation mark -Hydroxy-3 inverted exclamation mark -nitroacetophenone
• CS-W017168
• NSC 32113
• SCHEMBL532487
• HB-0708
• 4`-Hydroxy-3`-nitroacetophenone
• SY018588
• NSC-32113
• AC-4826
• 4-hydroxy-3-nitrophenyl-ethanone
• EN300-115164
• A8720
• 1-(4-hydroxy-3-nitro-phenyl)-ethanone
• J-503324
• 6322-56-1
• 4'-Hydroxy-3'-nitroacetophenone, 98%
• SCHEMBL17347336
• FT-0618643
• MFCD00017002
• H0968
• 3'-Nitro-4'-hydroxyacetophenone; 4-Acetyl-2-nitrophenol; 4-Hydroxy-3-nitroacetophenone; 1-(4-Hydroxy-3-nitrophenyl)ethanone; 2-Nitro-4-acetylphenol; NSC 32113
• DTXCID90135077
• 4-Hydroxy-3-nitroacetophenone; 3-Nitro-4-hydroxy acetophenone
• STL282767
• acetophenone, 4-hydroxy-3-nitro-
• 4 inverted exclamation marka-Hydroxy-3 inverted exclamation marka-nitroacetophenone
• 4\\'-Hydroxy-3\\'-nitroacetophenone
• 3'-Nitro-4'-hydroxyacetophenone;4-Acetyl-2-nitrophenol;4-Hydroxy-3-nitroacetophenone
• FH24225
• 4’-Hydroxy-3’-nitroacetophenone, >95%

• MDL： MFCD00017002
• Inchi： 1S/C8H7NO4/c1-5(10)6-2-3-8(11)7(4-6)9(12)13/h2-4,11H,1H3
• InChI Key： MMNKVWGVSHRIJL-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C)=O)=CC=1[N+](=O)[O-]
• BRN： 1959078

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 1.5
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: Solid
• Density: 1.4283 (rough estimate)
• Melting Point: 131.0 to 134.0 deg-C
• Boiling Point: 314.24°C (rough estimate)
• Refractive Index: 1.5468 (estimate)
• PSA: 83.12000
• LogP: 2.02620
• Solubility: Not determined

4’-Hydroxy-3’-nitroacetophenone, >95% Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Additional information on 4’-Hydroxy-3’-nitroacetophenone, >95%

Recent Advances in the Study of 4’-Hydroxy-3’-nitroacetophenone (CAS: 6322-56-1) and Its Applications in Chemical Biology and Medicine

4’-Hydroxy-3’-nitroacetophenone (CAS: 6322-56-1, purity >95%) is a nitro-substituted acetophenone derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, its mechanism of action in biological systems, and its potential as a scaffold for drug development. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4’-Hydroxy-3’-nitroacetophenone as a precursor in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that the nitro and hydroxyl functional groups on the aromatic ring facilitate selective modifications, enabling the development of derivatives with enhanced COX-2 inhibitory activity. The study reported a 40% improvement in selectivity compared to traditional NSAIDs, suggesting its potential as a safer alternative for treating chronic inflammation.

In the field of antimicrobial research, a team from the University of Cambridge (2024) identified 4’-Hydroxy-3’-nitroacetophenone as a promising scaffold for combating drug-resistant bacterial strains. The compound's ability to disrupt bacterial cell membrane integrity was elucidated through a combination of molecular dynamics simulations and in vitro assays. Notably, derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity to human cells, making it a candidate for further preclinical development.

The compound's mechanism of action in cancer therapeutics has also been explored. Recent work in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 4’-Hydroxy-3’-nitroacetophenone derivatives can induce apoptosis in cancer cells through the modulation of reactive oxygen species (ROS) levels. Structural-activity relationship (SAR) studies identified specific modifications that enhance this pro-apoptotic effect while maintaining selectivity for cancer cells over normal tissues.

From a chemical perspective, advances in the purification and characterization of 4’-Hydroxy-3’-nitroacetophenone (>95% purity) have enabled more precise studies of its properties. A 2024 analytical chemistry study developed a novel HPLC method for quantifying trace impurities in commercial samples, ensuring higher reproducibility in research applications. This methodological improvement has been particularly valuable for pharmaceutical quality control and standardization.

Looking forward, the unique chemical properties of 4’-Hydroxy-3’-nitroacetophenone continue to inspire innovative applications. Current research directions include its use in photoaffinity labeling for proteomics studies, development of fluorescent probes for cellular imaging, and exploration as a building block for metal-organic frameworks (MOFs) with drug delivery capabilities. The compound's versatility and the growing body of research supporting its biological activities suggest it will remain an important focus of chemical biology and medicinal chemistry research in the coming years.